N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide

• Molecular Formula: C15H13BrClN3O2S
• Molecular Weight: 414.7 g/mol
• IUPAC Name: N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C15H13BrClN3O2S/c1-8-10(16)4-6-13(18-8)19-15(23)20-14(21)9-3-5-12(22-2)11(17)7-9/h3-7H,1-2H3,(H2,18,19,20,21,23)
• InChI Key: WHEIIMHCBRBPMJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=N1)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)Cl)Br

Description

N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps, and its mechanism of action is not fully understood. However, recent studies have shed light on its biochemical and physiological effects, which have led to its use in various lab experiments.

Mechanism of Action

The mechanism of action of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide is not fully understood. However, recent studies have suggested that it may act as an inhibitor of certain enzymes, such as tyrosine kinases. This inhibition leads to the disruption of various cellular processes, which may ultimately lead to the death of cancer cells.
Biochemical and Physiological Effects:
N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide has been shown to exhibit various biochemical and physiological effects. It has been reported to exhibit potent inhibitory activity against certain enzymes, making it a potential candidate for the treatment of various diseases. Additionally, it has been shown to exhibit anti-inflammatory and antioxidant properties, which may further contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide in lab experiments is its potent inhibitory activity against certain enzymes. This makes it a valuable tool for studying various cellular processes. However, one of the limitations of using this compound is its relatively low yield, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the use of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide. One potential direction is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand its mechanism of action and its potential therapeutic benefits. Finally, the synthesis method for this compound may be improved to increase its yield, which would make it a more valuable tool for lab experiments.

Synthesis Methods

The synthesis of N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide involves several steps. The first step involves the reaction of 5-bromo-6-methylpyridin-2-amine with carbon disulfide and sodium hydroxide to form the corresponding dithiocarbamate. This intermediate is then reacted with 3-chloro-4-methoxybenzoyl chloride to give the final product. The yield of the product is reported to be around 60%.

Scientific Research Applications

N-[(5-bromo-6-methylpyridin-2-yl)carbamothioyl]-3-chloro-4-methoxybenzamide has been used in various scientific research applications. One of the primary uses of this compound is in the field of medicinal chemistry, where it is used as a lead compound for the development of new drugs. It has been reported to exhibit potent inhibitory activity against certain enzymes, making it a potential candidate for the treatment of various diseases.